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molecular formula C6H12Br2N2 B3039829 1,2,3,4,5,6-Hexahydropyrrolo[3,4-c]pyrrole dihydrobromide CAS No. 135325-05-2

1,2,3,4,5,6-Hexahydropyrrolo[3,4-c]pyrrole dihydrobromide

Cat. No. B3039829
CAS RN: 135325-05-2
M. Wt: 271.98 g/mol
InChI Key: BLTXQAIMJKGVPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05089621

Procedure details

60 ml of 48% hydrobromic acid and 7 g of phenol were added to 10.8 g 3,7bis-p-toluenesulfonyl-3,7-diazabicyclo[3.3.0]oct-1-(5)-ene, prepared in Preparation 1. The mixture was refluxed for 4 hours and cooled to room temperature. The aqueous phase was separated by adding 100 ml of chloroform and 50 ml of water. The aqueous phase was washed with chloroform (100 ml×4) and decolorized with active carbon. The aqueous phase was concentrated under vacuum and the remained solid was washed with 1:1 methanol-ethyl ether solvent. 5 g of the title compound was obtained as white solid (yield 71%).
Name
phenol
Quantity
7 g
Type
reactant
Reaction Step One
Name
3,7bis-p-toluenesulfonyl-3,7-diazabicyclo[3.3.0]oct-1-(5)-ene
Quantity
10.8 g
Type
reactant
Reaction Step One
Name
hydrobromic acid
Quantity
60 mL
Type
reactant
Reaction Step One
Name
title compound
[Compound]
Name
solid
Yield
71%

Identifiers

REACTION_CXSMILES
C1(O)C=CC=CC=1.C1(C)C=CC(S([N:17]2[CH2:24][C:23]3[CH2:22][N:21](S(C4C=CC(C)=CC=4)(=O)=O)[CH2:20][C:19]=3[CH2:18]2)(=O)=O)=CC=1.[BrH:36]>>[BrH:36].[BrH:36].[C:19]12[CH2:20][NH:21][CH2:22][C:23]=1[CH2:24][NH:17][CH2:18]2 |f:3.4.5|

Inputs

Step One
Name
phenol
Quantity
7 g
Type
reactant
Smiles
C1(=CC=CC=C1)O
Name
3,7bis-p-toluenesulfonyl-3,7-diazabicyclo[3.3.0]oct-1-(5)-ene
Quantity
10.8 g
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)N1CC=2CN(CC2C1)S(=O)(=O)C1=CC=C(C=C1)C)C
Name
hydrobromic acid
Quantity
60 mL
Type
reactant
Smiles
Br

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
prepared in Preparation 1
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 4 hours
Duration
4 h
CUSTOM
Type
CUSTOM
Details
The aqueous phase was separated
ADDITION
Type
ADDITION
Details
by adding 100 ml of chloroform and 50 ml of water
WASH
Type
WASH
Details
The aqueous phase was washed with chloroform (100 ml×4)
CONCENTRATION
Type
CONCENTRATION
Details
The aqueous phase was concentrated under vacuum
WASH
Type
WASH
Details
the remained solid was washed with 1:1 methanol-ethyl ether solvent

Outcomes

Product
Name
title compound
Type
product
Smiles
Br.Br.C1=2CNCC2CNC1
Measurements
Type Value Analysis
AMOUNT: MASS 5 g
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 71%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.